Cas no 1804510-20-0 (Methyl 3-cyano-2-hydroxymethyl-4-(trifluoromethylthio)benzoate)

• Product Name: Methyl 3-cyano-2-hydroxymethyl-4-(trifluoromethylthio)benzoate
• CAS No: 1804510-20-0
• MF: C₁₁H₈F₃NO₃S
• MW: 291.246332168579
• CID: 4952075
• Update Time: 2025-06-12

Methyl 3-cyano-2-hydroxymethyl-4-(trifluoromethylthio)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-cyano-2-hydroxymethyl-4-(trifluoromethylthio)benzoate

• Inchi： 1S/C11H8F3NO3S/c1-18-10(17)6-2-3-9(19-11(12,13)14)7(4-15)8(6)5-16/h2-3,16H,5H2,1H3
• InChI Key： NZLYJLDHFGCVRO-UHFFFAOYSA-N
• SMILES： S(C(F)(F)F)C1C=CC(C(=O)OC)=C(CO)C=1C#N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 379
• XLogP3: 2.3
• Topological Polar Surface Area: 95.6

Additional information on Methyl 3-cyano-2-hydroxymethyl-4-(trifluoromethylthio)benzoate

Comprehensive Overview of Methyl 3-cyano-2-hydroxymethyl-4-(trifluoromethylthio)benzoate (CAS No. 1804510-20-0)

The compound Methyl 3-cyano-2-hydroxymethyl-4-(trifluoromethylthio)benzoate (CAS No. 1804510-20-0) is a highly specialized organic molecule that has garnered significant attention in the fields of pharmaceutical intermediates, agrochemical synthesis, and material science. Its unique structural features, including the cyano group, hydroxymethyl moiety, and trifluoromethylthio substituent, make it a versatile building block for advanced chemical applications. Researchers and industry professionals are increasingly exploring its potential due to its role in drug discovery and crop protection formulations.

In recent years, the demand for trifluoromethylthio-containing compounds has surged, driven by their enhanced bioactivity and metabolic stability. This trend aligns with the growing interest in sustainable chemistry and green synthesis, where Methyl 3-cyano-2-hydroxymethyl-4-(trifluoromethylthio)benzoate stands out as a candidate for eco-friendly processes. Its electron-withdrawing properties and lipophilicity are particularly valuable in designing next-generation APIs (Active Pharmaceutical Ingredients) and high-performance materials.

The synthesis of CAS No. 1804510-20-0 often involves multi-step reactions, including esterification, cyanation, and thiofunctionalization. These methods are frequently optimized to improve yield and purity, addressing common challenges such as regioselectivity and byproduct formation. Analytical techniques like HPLC, NMR spectroscopy, and mass spectrometry are critical for characterizing this compound, ensuring compliance with industry standards.

From a commercial perspective, Methyl 3-cyano-2-hydroxymethyl-4-(trifluoromethylthio)benzoate is often discussed in the context of intellectual property and patent landscapes. Its applications in catalysis and polymer chemistry further expand its market potential. As the chemical industry shifts toward high-value intermediates, this compound exemplifies innovation in molecular design and functional group compatibility.

Environmental and regulatory considerations also play a pivotal role in the adoption of CAS No. 1804510-20-0. Its low toxicity profile and biodegradability potential align with global initiatives like REACH and OECD guidelines. Researchers are actively investigating its environmental fate and lifecycle assessment to ensure sustainable usage across industries.

In conclusion, Methyl 3-cyano-2-hydroxymethyl-4-(trifluoromethylthio)benzoate represents a convergence of scientific innovation and industrial applicability. Its relevance to emerging technologies and market trends underscores its importance in modern chemistry. Future studies may explore its utility in nanotechnology and bioengineering, further solidifying its position as a cornerstone of advanced chemical research.